2-Phenyl-1-(pyridin-4-yl)ethan-1-amine dihydrochloride

• IUPAC Name: 2-phenyl-1-pyridin-4-ylethanamine;dihydrochloride
• InChI: InChI=1S/C13H14N2.2ClH/c14-13(12-6-8-15-9-7-12)10-11-4-2-1-3-5-11;;/h1-9,13H,10,14H2;2*1H
• InChI Key: YASBEWIZUQYZOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(C2=CC=NC=C2)N.Cl.Cl
• Molecular Formula: C13H16Cl2N2
• Molecular Weight: 271.18 g/mol
• CAS RN: 118385-86-7

Description

2-Phenyl-1-(pyridin-4-yl)ethan-1-amine dihydrochloride, also known as PEA, is a chemical compound that has been widely used in scientific research. It is a monoamine compound that is structurally similar to amphetamine and phenethylamine. PEA has been found to have various biochemical and physiological effects, making it a useful tool in many different areas of research.

Mechanism of Action

2-Phenyl-1-(pyridin-4-yl)ethan-1-amine dihydrochloride acts as a monoamine releasing agent, which means that it stimulates the release of neurotransmitters such as dopamine, norepinephrine, and serotonin. This leads to an increase in synaptic activity and can result in a variety of physiological effects.
Biochemical and Physiological Effects:
2-Phenyl-1-(pyridin-4-yl)ethan-1-amine dihydrochloride has been found to have a variety of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as stimulate the release of glucose from the liver. 2-Phenyl-1-(pyridin-4-yl)ethan-1-amine dihydrochloride has also been found to have antioxidant properties and has been studied for its potential use in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

2-Phenyl-1-(pyridin-4-yl)ethan-1-amine dihydrochloride has several advantages for use in lab experiments. It is relatively easy to synthesize and is readily available. 2-Phenyl-1-(pyridin-4-yl)ethan-1-amine dihydrochloride is also relatively stable and can be stored for long periods of time. However, there are also limitations to using 2-Phenyl-1-(pyridin-4-yl)ethan-1-amine dihydrochloride in lab experiments. It can be difficult to control the dosage of 2-Phenyl-1-(pyridin-4-yl)ethan-1-amine dihydrochloride, and there is a risk of toxicity if too much is used. Additionally, 2-Phenyl-1-(pyridin-4-yl)ethan-1-amine dihydrochloride can be metabolized quickly, which can make it difficult to study its effects over a long period of time.

Future Directions

There are many potential future directions for research involving 2-Phenyl-1-(pyridin-4-yl)ethan-1-amine dihydrochloride. One area of interest is the use of 2-Phenyl-1-(pyridin-4-yl)ethan-1-amine dihydrochloride in the treatment of neurodegenerative disorders, such as Parkinson's disease and Alzheimer's disease. 2-Phenyl-1-(pyridin-4-yl)ethan-1-amine dihydrochloride has been found to have antioxidant properties and may be able to protect against the damage caused by oxidative stress in these disorders. Another area of interest is the use of 2-Phenyl-1-(pyridin-4-yl)ethan-1-amine dihydrochloride in the development of new drugs for the treatment of depression and anxiety disorders. 2-Phenyl-1-(pyridin-4-yl)ethan-1-amine dihydrochloride has been found to have mood-enhancing effects and may be able to provide a new approach to the treatment of these disorders. Finally, there is also potential for research into the use of 2-Phenyl-1-(pyridin-4-yl)ethan-1-amine dihydrochloride in the development of new drugs for the treatment of addiction. 2-Phenyl-1-(pyridin-4-yl)ethan-1-amine dihydrochloride has been found to have effects on the release of dopamine and may be able to help regulate the reward pathways in the brain that are involved in addiction.

Synthesis Methods

2-Phenyl-1-(pyridin-4-yl)ethan-1-amine dihydrochloride can be synthesized through a variety of methods, including the reduction of 2-phenylpyridine with sodium borohydride or lithium aluminum hydride. Other methods include the reaction of benzyl cyanide with pyridine, followed by reduction with zinc and hydrochloric acid.

Scientific Research Applications

2-Phenyl-1-(pyridin-4-yl)ethan-1-amine dihydrochloride has been used in many different areas of scientific research, including neuroscience, pharmacology, and biochemistry. It has been found to have a variety of effects on the central nervous system, including the release of dopamine, norepinephrine, and serotonin. 2-Phenyl-1-(pyridin-4-yl)ethan-1-amine dihydrochloride has also been found to have antioxidant properties and has been studied for its potential use in the treatment of neurodegenerative disorders.